Cas no 99900-95-5 (cycloheptyl 3-(aziridin-1-yl)propanoate)

• Product Name: cycloheptyl 3-(aziridin-1-yl)propanoate
• CAS No: 99900-95-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 1993024
• PubChem ID: 57563
• Update Time: 2025-04-21

cycloheptyl 3-(aziridin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• cycloheptyl 3-(aziridin-1-yl)propanoate
• 1-AZIRIDINEPROPIONIC ACID, CYCLOHEPTYL ESTER
• DTXSID90244299
• NSC-160045
• NSC160045
• 99900-95-5
• 1-Aziridinepropanoic acid, cycloheptyl ester
• Propionic acid, 3-(1-aziridinyl)-, cycloheptyl ester

• Inchi： 1S/C12H21NO2/c14-12(7-8-13-9-10-13)15-11-5-3-1-2-4-6-11/h11H,1-10H2
• InChI Key： YDRWEIADTDQASH-UHFFFAOYSA-N
• SMILES： O(C(CCN1CC1)=O)C1CCCCCC1

Computed Properties

• Exact Mass: 211.157
• Monoisotopic Mass: 211.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.05
• Boiling Point: 306.8°C at 760 mmHg
• Flash Point: 113.2°C
• Refractive Index: 1.504